Cas no 128546-82-7 (Ethanone, 1-(4-ethyl-2-hydroxy-6-methoxyphenyl)-)

• Product Name: Ethanone, 1-(4-ethyl-2-hydroxy-6-methoxyphenyl)-
• CAS No: 128546-82-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1222757
• PubChem ID: 71340617
• Update Time: 2025-04-20

Ethanone, 1-(4-ethyl-2-hydroxy-6-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-ethyl-2-hydroxy-6-methoxyphenyl)-
• 1-(4-ethyl-2-hydroxy-6-methoxyphenyl)ethanone
• 1-(4-Ethyl-2-hydroxy-6-methoxyphenyl)ethan-1-one
• 128546-82-7
• DTXSID00767767

• Inchi： 1S/C11H14O3/c1-4-8-5-9(13)11(7(2)12)10(6-8)14-3/h5-6,13H,4H2,1-3H3
• InChI Key： GEYIFUJGBQTCLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(C)=O)O)CC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53